CX1739 is a chemical compound that belongs to the benzazepine class of compounds. It is a cyclic amide that contains a benzene ring fused to a seven-membered ring. The compound has been developed as a potential drug candidate for various diseases, including cancer, neurological disorders, and inflammatory diseases.
CX1739 is a white crystalline powder with a melting point of 226-227°C. The molecular formula of CX1739 is C18H18N2O2, and its molecular weight is 294.35 g/mol. The compound is sparingly soluble in water, but it is soluble in organic solvents such as DMSO, methanol, and ethanol.
CX1739 is typically synthesized through a series of chemical reactions, starting with the condensation of 2-aminobenzophenone with cyclopropanecarbonyl chloride to form the intermediate cyclopropyl ketone. This intermediate is then reacted with ethyl cyanoacetate to form the corresponding cyanoacetamide. The cyano group is then reduced to form the amine, which is then acetylated to form CX1739. The chemical structure of CX1739 can be characterized using various techniques, such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography.
CX1739 can be analyzed using various techniques, such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and infrared spectroscopy (IR). These techniques can be used to quantify the amount of CX1739 in a sample, as well as to characterize its chemical properties.
CX1739 has shown promising results in various preclinical studies, suggesting its potential as a drug candidate for various diseases. For example, in vitro studies have shown that CX1739 inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, in vivo studies have shown that CX1739 can slow down the growth of tumors in mouse models of cancer.
CX1739 has been found to be relatively safe in preclinical studies, with no significant toxicity observed at therapeutic doses. However, further studies are needed to fully evaluate the safety of CX1739 in humans.
CX1739 has potential applications in various fields of research and industry. For example, it can be used as a tool compound to study the biology of various diseases, including cancer and neurological disorders. In addition, CX1739 has potential as a drug candidate for various diseases, including cancer, neurological disorders, and inflammatory diseases.
The current state of research on CX1739 is focused primarily on its potential as a drug candidate for various diseases. Several preclinical studies have shown promising results, but further studies are needed to fully evaluate its safety and efficacy in humans.
CX1739 has potential implications in various fields of research and industry. For example, it could be used as a tool compound to study the biology of various diseases, which could lead to the development of new diagnostic tools and treatments. In addition, CX1739 could be developed as a drug candidate for various diseases, which could have significant implications for public health.
Despite its potential, CX1739 has several limitations that need to be addressed in future studies. For example, the compound has limited solubility in water, which could limit its therapeutic utility. In addition, further studies are needed to evaluate its safety and efficacy in humans. Future directions for research on CX1739 include developing more potent analogs, improving its solubility, and conducting clinical trials to evaluate its safety and efficacy in humans.
1. Developing more potent analogs of CX1739 2. Improving the solubility of CX1739 3. Conducting clinical trials to evaluate the safety and efficacy of CX1739 in humans 4. Investigating the mechanism of action of CX1739 in various diseases 5. Evaluating the pharmacokinetics of CX1739 in humans 6. Developing new formulations of CX1739 for improved delivery and efficacy 7. Investigating the potential of CX1739 as a tool compound for studying the biology of various diseases 8. Identifying new therapeutic targets for CX1739 in various diseases 9. Exploring the possibility of combination therapy involving CX1739 and other drugs 10. Investigating the role of CX1739 in regulating gene expression and epigenetic modifications in cancer cells.
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